![molecular formula C14H12N4O B8156179 5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole](/img/structure/B8156179.png)
5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole
Overview
Description
5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole is a useful research compound. Its molecular formula is C14H12N4O and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure, Vibrational Spectra, and Photochemistry Studies : 5-methoxy-1-phenyl-1H-tetrazole (5MPT) is utilized in examining the molecular structure, vibrational spectra, and photochemistry of compounds (Gómez-Zavaglia et al., 2006).
Synthesis of Heterocycles and Oligonucleotide Synthesis Activators : 5-substituted tetrazoles, like 5-(3-(Phenoxymethyl)phenyl)-1H-tetrazole, are key intermediates in synthesizing other heterocycles and serve as activators in oligonucleotide synthesis. They are significant in drug design due to their role as non-classical bioisosteres of carboxylic acids (Roh, Vávrová & Hrabálek, 2012).
Leukotriene D4 Receptor Antagonism : This compound is a potent leukotriene D4 receptor antagonist and has shown effectiveness against leukotriene D4-induced contractions and pressor response in rats and guinea pigs (Dillard et al., 1991).
Proton Exchange Membranes : 5-(4-(3-Trimethoxysilyl)Propoxy)Phenyl)-1H-tetrazole can be used as a proton-conducting functional group for proton exchange membranes (PEM) (Wang et al., 2012).
Antiproliferative Properties : Certain derivatives have shown to inhibit L1210 leukemia cell proliferation and SK-BR-3 breast cancer cell growth in vitro (Gundugola et al., 2010).
Medicinal Chemistry Applications : As bioisosteric replacements for carboxylic acids, 5-substituted 1H-tetrazoles play a vital role in medicinal chemistry. Various clinical drugs contain the tetrazole moiety (Mittal & Awasthi, 2019).
Antifungal Activity : This compound also exhibits in-vitro antifungal activity (Mohite & Bhaskar, 2011).
Antibacterial and Antifungal Activity : Substituted N'-(3-(Phenoxymethyl)phenyl)-1H-tetrazole compounds have shown promising antibacterial and antifungal activity (Mohite & Bhaskar, 2010).
Molecular Docking and Pharmacokinetic Prediction : These compounds are used in molecular docking studies and pharmacokinetic prediction, and have demonstrated antibacterial activity (Dhevaraj et al., 2019).
Corrosion Inhibition : Tetrazole derivatives, like 5Mc-1Ph-T and 5Ph-T, exhibit inhibiting efficiency on copper corrosion in chloride solutions (Zucchi, Trabanelli & Fonsati, 1996).
Photolysis Studies : Photolysis of derivatives like 5-phenoxy-1-phenyl-1H-tetrazole results in various chemical transformations, leading to the production of multiple compounds (Hobbs & Magnus, 1973).
Interactions with Cyclooxygenase-2 Enzyme : Studies have focused on the structure and interactions of these compounds with the cyclooxygenase-2 enzyme (Al-Hourani et al., 2015).
properties
IUPAC Name |
5-[3-(phenoxymethyl)phenyl]-2H-tetrazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O/c1-2-7-13(8-3-1)19-10-11-5-4-6-12(9-11)14-15-17-18-16-14/h1-9H,10H2,(H,15,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHCDRVWBULIVFF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=NNN=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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